1-(Benzo[d][1,3]dioxol-5-ylmethoxy)-3-(4-(4-methoxyphenyl)piperazin-1-yl)propan-2-ol dihydrochloride

• IUPAC Name: 1-(1,3-benzodioxol-5-ylmethoxy)-3-[4-(4-methoxyphenyl)piperazin-1-yl]propan-2-ol;dihydrochloride
• InChI: InChI=1S/C22H28N2O5.2ClH/c1-26-20-5-3-18(4-6-20)24-10-8-23(9-11-24)13-19(25)15-27-14-17-2-7-21-22(12-17)29-16-28-21;;/h2-7,12,19,25H,8-11,13-16H2,1H3;2*1H
• InChI Key: ANSVZXDDBJJKKL-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2CCN(CC2)CC(COCC3=CC4=C(C=C3)OCO4)O.Cl.Cl
• Molecular Formula: C22H30Cl2N2O5
• Molecular Weight: 473.4 g/mol

Description

1-(Benzo[d][1,3]dioxol-5-ylmethoxy)-3-(4-(4-methoxyphenyl)piperazin-1-yl)propan-2-ol dihydrochloride is a useful research compound. Its molecular formula is C22H30Cl2N2O5 and its molecular weight is 473.39. The purity is usually 95%.
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Scientific Research Applications

Photocatalysis for Hydrogen Evolution

BDTT has been investigated as a building block for polymeric photocatalysts in the context of hydrogen evolution by water splitting. Researchers have explored its potential to enhance photocatalytic efficiency. Specifically, a series of sulfone-based dual acceptor copolymers derived from BDTT demonstrated promising results. .